Cas no 4546-04-7 (P-Bis(diethoxyphosphono)xylene)

• Product Name: P-Bis(diethoxyphosphono)xylene
• CAS No: 4546-04-7
• MF: C₁₆H₂₈O₆P₂
• MW: 378.337447166443
• MDL: MFCD00671576
• CID: 330250
• PubChem ID: 87577339
• Update Time: 2025-05-28

P-Bis(diethoxyphosphono)xylene Chemical and Physical Properties

Names and Identifiers

• Tetraethyl (1,4-phenylenebis(methylene))bis(phosphonate)
• Tetraethyl p-Xylylenediphosphonate
• [1,4-phenylenebis(methylene)]bis-phosphonicacitetraethylester
• Phosphonic acid,P,P'-[1,4-phenylenebis(methylene)]bis-, P,P,P',P'-tetraethyl ester
• P-XYLYLENEDIPHOSPHONIC ACID TETRAETHYL ESTER
• Tetraethyl (1,4-phenylenebis-(methylene))bis(phosphonate)
• 1,4-bis(diethoxyphosphorylmethyl)benzene
• p-Bis(diethylphosphono)xylene
• NSC 203064
• Tetraethyl 1,4-phenylenebis(methylene)diphosphonate
• Tetraethyl [1,4-phenylenebis(methylene)]bisphosphonate
• Tetraethyl p-xylylenebis(phosphonate)
• Tetraethyl alpha,alpha'-p-xylenediphosphonate
• p-Xylenebis(diethyl phosphonate)
• p-Xylylenebis(diethyl phosphonate)
• EINECS 224-902-0
• AKOS015840439
• T1582
• MFCD00671576
• SY050927
• Phosphonic acid, (p-phenylenedimethylene)di-, tetraethyl ester
• Phosphonic acid, (1,4-phenylenebis(methylene))bis-, tetraethyl ester
• p-xylylenediphosphonic acid tetraethylester
• tetraethyl (benzene-1,4-diyldimethanediyl)bis(phosphonate)
• DTXSID10952864
• [4-(Diethoxy-phosphorylmethyl)-benzyl]-phosphonic acid diethyl ester
• Phosphonic acid,4-phenylenebis(methylene)]bis-, tetraethyl ester
• NSC-203064
• NS00048663
• AS-70113
• CS-0151421
• Tetraethyl (1,4-phenylenebis(methylene))bisphosphonate
• 1,4-Bis(diethoxyphosphinylmethyl)benzene
• p-Bis(diethoxyphosphono)xylene
• Phosphonic acid, P,P'-(1,4-phenylenebis(methylene))bis-, P,P,P',P'-tetraethyl ester
• NSC203064
• 305814-65-7
• Phosphonic acid, [1,4-phenylenebis(methylene)]bis-, tetraethyl ester
• 4546-04-7
• KC7KTT3UGM
• Tetraethyl [1,4-phenylenebis(methylene)]bis(phosphonate)
• SCHEMBL3375825
• tetraethyl p-xylylenebisphosphonate
• FT-0630112
• phosphonic acid, P,P'-[1,4-phenylenebis(methylene)]bis-, tetraethyl ester
• C93483
• diethyl ({4-[(diethoxyphosphoryl)methyl]phenyl}methyl)phosphonate
• DB-009826
• diethyl {4-[(diethoxyphosphoryl)methyl]phenyl}methylphosphonate
• P-Bis(diethoxyphosphono)xylene

• MDL： MFCD00671576
• Inchi： 1S/C16H28O6P2/c1-5-19-23(17,20-6-2)13-15-9-11-16(12-10-15)14-24(18,21-7-3)22-8-4/h9-12H,5-8,13-14H2,1-4H3
• InChI Key： XTKQUBKFKSHRPS-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(=CC=1)CP(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 378.13600
• Monoisotopic Mass: 378.13611260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.1

Experimental Properties

• Color/Form: Uncertain
• Density: 1.153±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 73.0 to 78.0 deg-C
• Boiling Point: 220°C/7mmHg(lit.)
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 90.68000
• LogP: 5.21880
• Solubility: Uncertain

P-Bis(diethoxyphosphono)xylene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38